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Compound of Interest

Oleic Acid-hydroxy Oleoyl!
Compound Name:

Leucine-d7
Cat. No.: B15560002

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Oleic Acid-hydroxy Oleoyl
Leucine-d7, a deuterated internal standard crucial for the accurate quantification of its
corresponding non-deuterated analogue, Oleic Acid-hydroxy Oleoyl Leucine. This document
outlines its physicochemical properties, experimental applications, and its role within a key
metabolic pathway.

Core Compound Identification

While a specific CAS number for Oleic Acid-hydroxy Oleoyl Leucine-d7 is not readily
available in public databases, it is commonly identified by supplier-specific catalog numbers.
For instance, it is available under Cayman Chemical ltem No. 9004332.[1]

Synonyms: C18:1-hydroxy Oleoyl Leucine-d7, OAHOL-d7.[1][2]

Physicochemical Properties
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The fundamental properties of Oleic Acid-hydroxy Oleoyl Leucine-d7 are summarized in the
table below. This data is essential for accurate experimental design, including preparation of
standard solutions and interpretation of analytical results.

Property Value Source
Molecular Formula C42H70D7NO5 [11[2]
Formula Weight 683.1 g/mol [1112]

] ] >95% (as Oleic acid-hydroxy
Chemical Purity oleoy! leucine) [1]

) ) >99% deuterated forms (d1-
Deuterium Incorporation [1]
d7); <1% do

Supplied As A solution in ethanol [11[2]
Storage Temperature -20°C [1]
Stability > 1 year [1]

Experimental Protocols
Application as an Internal Standard for LC-MS
Quantification

Oleic Acid-hydroxy Oleoyl Leucine-d7 is primarily intended for use as an internal standard in
analytical methodologies such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS) for the quantification of endogenous Oleic Acid-
hydroxy Oleoyl Leucine.[1][2] The use of a stable isotope-labeled internal standard is the gold
standard for mass spectrometry-based quantification as it corrects for variations in sample
preparation and instrument response.

Objective: To accurately quantify the concentration of Oleic Acid-hydroxy Oleoyl Leucine in a
biological matrix.

Methodology:

¢ Preparation of Standard Solutions:
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o Prepare a stock solution of Oleic Acid-hydroxy Oleoyl Leucine-d7 in ethanol at a known
concentration (e.g., 1 mg/mL).

o Prepare a series of calibration standards by spiking known concentrations of non-
deuterated Oleic Acid-hydroxy Oleoyl Leucine into the same biological matrix as the
samples to be analyzed (e.g., plasma, cell lysate).

o Add a fixed amount of the Oleic Acid-hydroxy Oleoyl Leucine-d7 internal standard stock
solution to each calibration standard and each unknown sample.

e Sample Preparation:
o Thaw biological samples on ice.

o Perform a lipid extraction, for example, using a Folch or Bligh-Dyer method, to isolate the
lipid fraction containing the analyte and internal standard.

o Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a
solvent compatible with the LC-MS system (e.g., methanol/acetonitrile).

e LC-MS Analysis:

o Inject the prepared samples and calibration standards onto an appropriate liquid
chromatography system (e.g., a C18 reversed-phase column) coupled to a mass
spectrometer.

o Develop a chromatographic method that separates Oleic Acid-hydroxy Oleoyl Leucine
from other matrix components.

o The mass spectrometer should be operated in a mode that allows for the specific
detection and quantification of both the analyte and the internal standard (e.g., Selected
Reaction Monitoring, SRM, or Parallel Reaction Monitoring, PRM). The specific mass
transitions for the analyte and the deuterated standard will need to be optimized.

e Data Analysis:

o For each calibration standard, calculate the ratio of the peak area of the analyte to the
peak area of the internal standard.
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o Construct a calibration curve by plotting the peak area ratio against the known
concentration of the analyte for the calibration standards.

o For the unknown samples, determine the peak area ratio of the analyte to the internal
standard.

o Interpolate the concentration of the analyte in the unknown samples from the calibration
curve. For enhanced precision, a standard curve of peak intensity ratios (deuterated
versus unlabeled) should be constructed.[1]

Biological Context and Signaling Pathway

The non-deuterated analogue, Oleic Acid-hydroxy Oleoyl Leucine, is a metabolite of N-oleoyl-
leucine.[3] The formation of this hydroxylated form is catalyzed by the cytochrome P450
enzyme CYP4F2.[3] This enzymatic conversion represents a key step in the metabolism of N-
acyl amino acids, a class of signaling lipids. The Tanzo, J.T., et al. (2023) publication identifies
CYP4F2 as a human-specific determinant of circulating N-acyl amino acid levels, highlighting
the importance of this pathway in human biology.[4][5][6]

The metabolic conversion of N-oleoyl-leucine to hydroxy oleoyl leucine by CYP4F2 is depicted
in the following diagram:

CYP4F2-Mediated Metabolism

CYP4F2

N-oleoyl-leucine (co-hydroxylation)

Hydroxy Oleoyl Leucine

Click to download full resolution via product page
Caption: CYP4F2 catalyzes the w-hydroxylation of N-oleoyl-leucine.

This guide provides a foundational understanding of Oleic Acid-hydroxy Oleoyl Leucine-d7
for its effective application in research and development. For further details on the biological
roles of its non-deuterated counterpart, consulting the referenced literature is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15560002?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/9004332.pdf
https://www.caymanchem.com/product/9004332/oleic-acid-hydroxy-oleoyl-leucine-d7
https://www.caymanchem.com/product/9004331/18-hydroxy-oleoyl-leucine-d7
https://www.researchgate.net/publication/370386726_CYP4F2_is_a_human-specific_determinant_of_circulating_N-acyl_amino_acid_levels
https://www.researchgate.net/publication/369231291_CYP4F2_is_a_human-specific_determinant_of_circulating_N-acyl_amino_acid_levels
https://www.biorxiv.org/content/10.1101/2023.03.09.531581v1
https://www.benchchem.com/product/b15560002/docs#in-depth-technical-guide-oleic-acid-hydroxy-oleoyl-leucine-d7
https://www.benchchem.com/product/b15560002/docs#in-depth-technical-guide-oleic-acid-hydroxy-oleoyl-leucine-d7
https://www.benchchem.com/product/b15560002/docs#in-depth-technical-guide-oleic-acid-hydroxy-oleoyl-leucine-d7
https://www.benchchem.com/product/b15560002/docs#in-depth-technical-guide-oleic-acid-hydroxy-oleoyl-leucine-d7
https://www.benchchem.com/product/b15560002?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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